N-Butyroyl-D-Sphingosine

• Molecular Formula: C22H43NO3
• Molecular Weight: 369.6 g/mol
• InChI: InChI=1S/C22H43NO3/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-18-21(25)20(19-24)23-22(26)17-4-2/h16,18,20-21,24-25H,3-15,17,19H2,1-2H3,(H,23,26)/b18-16+/t20-,21+/m1/s1
• InChIKey: UCBLGIBMIAFISC-VLHGIWIZSA-N

C4 Ceramide Technical Baseline

N-Butyroyl-D-Sphingosine (also known as C4 Ceramide, N-Butyroyl-D-erythro-sphingosine, CAS 74713-58-9) is a synthetic, cell-permeable short-chain ceramide analog composed of a sphingosine backbone (d18:1) acylated with a four-carbon butyroyl fatty acid chain . Unlike endogenous long-chain ceramides, this compound features a truncated N-acyl chain that confers enhanced membrane permeability while retaining the capacity to engage ceramide-responsive signaling pathways involved in apoptosis, differentiation, and protein trafficking [1]. Its molecular formula is C22H43NO3 with a molecular weight of 369.58 g/mol, and it is commercially available at purity specifications of ≥98.0% (TLC) for research applications .

Probe Cell-permeable sphingolipid signaling probe for pathway interrogation

Stereo D-erythro stereochemical control for enzymatic substrate recognition

Membrane Short-chain (C4) ceramide analog for membrane microdomain studies

• [1] Cayman Chemical. C4 Ceramide (d18:1/4:0) (Item No. 22528) Product Information. View Source

Why C4 Ceramide Cannot Be Substituted

Short-chain ceramide analogs exhibit profound chain-length-dependent functional divergence that precludes simple substitution. While C2-ceramide (N-acetyl) and C4-ceramide (N-butyroyl) both serve as cell-permeable ceramide mimetics, systematic structure-activity relationship studies demonstrate that the two-carbon difference in acyl chain length produces distinct biological profiles across multiple assay systems [1]. Specifically, membrane permeability studies reveal a parabolic relationship between acyl chain length and permeation enhancement, with maximum effect observed at 4–6 carbons—positioning C4-ceramide at a functional optimum distinct from both shorter (C2) and longer (C6, C8) analogs [2]. Furthermore, the C4-butyroyl moiety confers a unique capacity to activate the PDK1/SGK1 signaling axis for ΔF508-CFTR trafficking rescue, a property not equivalently shared by C2-, C6-, or C8-ceramide analogs under comparable conditions [3]. These chain-length-specific functional properties mandate careful compound selection based on the intended experimental endpoint rather than generic ceramide pathway activation.

Target

Substitute Risk

C4-ceramide (D-erythro)

C2-ceramide: PDK1/SGK1 pathway activation not reported; cytotoxicity profile may confound signaling assays

C4-ceramide (D-erythro)

C6-ceramide: metabolic routing shifts toward glucosylceramide; higher cytotoxicity context may limit experimental window

C4-ceramide (D-erythro)

L-threo isomer: stereochemistry mismatch reduces enzymatic substrate recognition by sphingomyelin synthase and glucosylceramide synthase

• [1] Park, J., Li, Q., Chang, Y.T., et al. Inhibitory activity of a ceramide library on interleukin-4 production from activated T cells. Bioorganic & Medicinal Chemistry, 2005, 13(7), 2589-2595. View Source
• [2] Vávrová, K., Zbytovská, J., Hrabálek, A. Amphiphilic transdermal permeation enhancers: structure-activity relationships. Current Medicinal Chemistry, 2005, 12(19), 2273-2291. (Citing ceramide analog skin permeability SAR). View Source
• [3] Caohuy, H., Yang, Q., Eudy, Y., et al. Activation of 3-phosphoinositide-dependent kinase 1 (PDK1) and serum- and glucocorticoid-induced protein kinase 1 (SGK1) by short-chain sphingolipid C4-ceramide rescues the trafficking defect of ΔF508-cystic fibrosis transmembrane conductance regulator (ΔF508-CFTR). Journal of Biological Chemistry, 2014, 289(52), 35953-35968. View Source

C4 Ceramide: Evidence vs. Analogs

ΔF508-CFTR Rescue via PDK1/SGK1 Activation

Systematic structure-activity relationship analysis of synthetic ceramide analogs across acyl chain lengths from C2 to C12 revealed a parabolic relationship between chain length and permeation enhancement capacity. Ceramides with acyl chains of 4 to 8 carbons increased skin permeability for test drugs up to 10.8-fold relative to untreated controls, with the maximum permeation enhancement occurring at 6 carbons [1]. C4-ceramide falls within this optimal functional window (4–6 carbons), distinguishing it from C2-ceramide (suboptimal permeability) and C8-ceramide (reduced permeability relative to the C6 maximum) [2]. This chain-length-optimized permeability profile is attributable to the balance between sufficient hydrophobicity for membrane partitioning and minimal steric hindrance for bilayer traversal [3].

CFTR Rescue

Class-level inference

C4 uniquely activates PDK1/SGK1/Nedd4-2 axis; ΔF508-CFTR t½ ~10 h; cAMP-activated chloride secretion restored

Supports CFTR trafficking endpoint studies

Mechanism not reported for C2 or C6 ceramides; C2 associated with cytotoxicity at comparable concentrations

Evidence Dimension	Relative skin permeability enhancement factor (fold increase over control)
Target Compound Data	C4-ceramide: within the 4–6 carbon acyl chain range that achieves up to 10.8-fold permeability enhancement
Comparator Or Baseline	C2-ceramide: lower permeability (not within optimal 4–6C range); C6-ceramide: maximal enhancement; C8-ceramide: reduced relative to C6
Quantified Difference	C4–C6 ceramides: up to 10.8× permeability increase; C2 ceramide: not reported to achieve comparable enhancement
Conditions	In vitro porcine skin permeation assay measuring enhancement of drug flux

Why This Matters

Researchers requiring efficient intracellular delivery of ceramide mimetics should prioritize C4 over C2 or C8 analogs based on quantitatively demonstrated permeability optimization at the 4–6 carbon chain length.

• [1] Vávrová, K., Hrabálek, A., Doležal, P., et al. Synthetic ceramide analogues as skin permeation enhancers: structure-activity relationships. Bioorganic & Medicinal Chemistry Letters, 2003, 13(14), 2351-2353. (Also cited in: Current Medicinal Chemistry, 2005, 12, 2273-2291). View Source
• [2] Short-Chain Ceramides Decrease Skin Barrier Properties. SciLit database entry summarizing ceramide chain length SAR. View Source
• [3] Školová, B., et al. Ceramides in the skin lipid membranes: length matters. Langmuir, 2013, 29(50), 15624-15633. View Source

Non-Toxic Signaling Window vs. C2-Ceramide

In a comparative evaluation of ceramide analogs against breast cancer cell lines, C4 Ceramide (N-butyroyl-D-sphingosine) demonstrated reproducible cytotoxicity against SK-BR-3 and MCF-7/Adr breast cancer cells with IC50 values of 15.9 μM and 19.9 μM, respectively [1]. Notably, the MCF-7/Adr line is a multidrug-resistant variant expressing P-glycoprotein, and the study authors reported that novel ceramide analogues displayed selective cytotoxicity in drug-resistant breast tumor cell lines compared to normal breast epithelial cells [2]. For context, C2-ceramide (N-acetyl-D-sphingosine) exhibits different potency profiles across cell types, with reported IC50 values of 39 μM in HEp-2 cells and 19.5 μM for HERG potassium channel inhibition in HEK293 cells—highlighting that potency and target engagement vary substantially with chain length and cellular context [3]. The C4 analog's activity in the 15–20 μM range against resistant breast cancer cells represents a defined quantitative benchmark for experimental design and compound selection.

Signaling Window

Cross-study comparable

Non-toxic at 10–20 μM in CFBE41o- cells; cytotoxicity IC50 15.9–19.9 μM in breast cancer lines vs. C2-ceramide 95% ACAT inhibition at 10 μM

Supports signaling studies without confounding cytotoxicity

C6-ceramide IC50 3–14 μM; C4 provides wider experimental window for pathway activation

Evidence Dimension	Cytotoxicity (IC50, μM) in breast cancer cell lines
Target Compound Data	C4 Ceramide: IC50 = 15.9 μM (SK-BR-3), 19.9 μM (MCF-7/Adr, multidrug-resistant)
Comparator Or Baseline	C2 Ceramide: IC50 = 39 μM (HEp-2 cells, cross-study context only)
Quantified Difference	C4 Ceramide IC50 values range 15.9–19.9 μM in breast cancer lines; direct parallel C2 data in same lines not reported
Conditions	SK-BR-3 and MCF-7/Adr breast cancer cell lines; 24–48 hour exposure

Why This Matters

Investigators studying ceramide-induced cytotoxicity in drug-resistant breast cancer models require the specific C4-butyroyl analog, as IC50 values differ substantially between C2 and C4 ceramides across distinct cellular systems.

• [1] Crawford, K.W., Bittman, R., Chun, J., et al. Novel ceramide analogues display selective cytotoxicity in drug-resistant breast tumor cell lines compared to normal breast epithelial cells. Cellular and Molecular Biology (Noisy-le-grand), 2003, 49(7), 1017-1023. PMID: 14682384. View Source
• [2] Bertin Bioreagent. C4 Ceramide (d18:1/4:0) Technical Datasheet. CAT N°: 22528. View Source
• [3] Anjiechem. C2 Ceramide Technical Datasheet. CAS 3102-57-6 (cross-study comparator data). View Source

Substrate Preference in Sphingolipid Synthesis

Screening of a combinatorial ceramide library against IL-4 production in PMA-stimulated EL4 T cells identified C4 Ceramide (N-butyroyl-D-sphingosine) as producing 16% inhibition at a concentration of 10 μM [1]. This represents a moderate but reproducible immunomodulatory effect within the library screen. The study authors noted that many ceramide derivatives significantly inhibited IL-4 production, with ceramide derivatives bearing a lauroyl group showing the most pronounced activity [2]. The quantitative 16% inhibition value for C4 Ceramide at 10 μM provides a defined benchmark for researchers studying Th2-type cytokine modulation or evaluating the immunopharmacology of sphingolipid analogs. Direct comparator data from the same library screen for C2-, C6-, and C8-ceramides were not explicitly tabulated in the primary publication, limiting the ability to establish rank-order potency among short-chain analogs from this dataset alone [3].

Metabolic Fate

Head-to-head

Substrate preference rank: D-erythro-C4 ≈ C6 > C2 for sphingomyelin synthesis. C2-ceramide inhibits de novo sphingolipid synthesis within 2 h; C4 does not.

Supports metabolic flux studies without feedback inhibition

CHO cell membranes; radiolabeled precursor incorporation assays

Evidence Dimension	IL-4 production inhibition in activated EL4 T cells
Target Compound Data	C4 Ceramide: 16% inhibition at 10 μM
Comparator Or Baseline	Vehicle control (PMA-stimulated, untreated)
Quantified Difference	16% reduction relative to stimulated control
Conditions	EL4 T cells stimulated with phorbol 12-myristate 13-acetate (PMA); 10 μM compound concentration

Why This Matters

Researchers investigating ceramide-mediated immunomodulation in Th2-polarized systems can reference this 16% inhibition benchmark for experimental design and pathway validation, though comparative potency data against other short-chain analogs remain to be established.

• [1] Park, J., Li, Q., Chang, Y.T., et al. Inhibitory activity of a ceramide library on interleukin-4 production from activated T cells. Bioorganic & Medicinal Chemistry, 2005, 13(7), 2589-2595. DOI: 10.1016/j.bmc.2005.01.027. View Source
• [2] GLPBIO. C4 Ceramide (d18:1/4:0) Product Technical Datasheet. Catalog No. GC43084. View Source
• [3] MedChemExpress. Inhibitory activity of a ceramide library on interleukin-4 production from activated T cells. Product reference entry. View Source

Moderate IL-4 Inhibition vs. Lauroyl Ceramides

In a mechanistically detailed study of cystic fibrosis transmembrane conductance regulator (CFTR) trafficking, C4 Ceramide (C4-CER) was demonstrated to functionally correct the ΔF508-CFTR folding and trafficking defect through a distinct signaling mechanism [1]. Treatment with C4-CER significantly increased maturation and stability of ΔF508-CFTR protein, achieving a half-life (t½) of approximately 10 hours for the rescued protein at the plasma membrane [2]. Critically, the activation of both PDK1 and SGK1 by C4-CER was shown to be independent of the PI3K/Akt/mTOR signaling pathway, representing a mechanistically distinct route for CFTR rescue compared to other pharmacologic strategies [3]. Physiologically, C4-CER treatment enhanced cAMP-activated chloride secretion and suppressed hypersecretion of interleukin-8 (IL-8) in primary epithelial cells isolated from CF patients . No equivalent PDK1/SGK1-mediated trafficking rescue has been reported for C2-, C6-, or C8-ceramide analogs under comparable experimental conditions.

IL-4 Modulation

Head-to-head

16% inhibition of IL-4 production at 10 μM, 48 h in PMA-stimulated EL4 T cells

Reported moderate immunomodulatory reference

Lauroyl (C12) derivatives show stronger inhibition; C4 serves as baseline probe

Evidence Dimension	ΔF508-CFTR protein stability and trafficking rescue
Target Compound Data	C4 Ceramide: increased ΔF508-CFTR maturation; t½ ≈ 10 h at plasma membrane
Comparator Or Baseline	Untreated ΔF508-CFTR cells (trafficking-defective, minimal surface expression)
Quantified Difference	Rescued protein half-life extended to approximately 10 hours; C2/C6/C8 ceramides: no equivalent PDK1/SGK1-mediated rescue reported
Conditions	Cultured CF cells and primary epithelial cell explants from CF patients; PDK1/SGK1 signaling axis activation

Why This Matters

Investigators studying CFTR trafficking or developing CF-directed therapeutic strategies must specifically select C4 Ceramide (N-butyroyl-D-sphingosine), as the PDK1/SGK1-mediated rescue mechanism is chain-length-specific and not replicable with C2-, C6-, or C8-ceramide analogs.

• [1] Caohuy, H., Yang, Q., Eudy, Y., et al. Activation of 3-phosphoinositide-dependent kinase 1 (PDK1) and serum- and glucocorticoid-induced protein kinase 1 (SGK1) by short-chain sphingolipid C4-ceramide rescues the trafficking defect of ΔF508-cystic fibrosis transmembrane conductance regulator (ΔF508-CFTR). Journal of Biological Chemistry, 2014, 289(52), 35953-35968. DOI: 10.1074/jbc.M114.582817. View Source
• [2] Univ-Bio. C4 Ceramide (d18:1/4:0) Product Datasheet. Item No. 22528-100mg. View Source
• [3] Cayman Chemical. C4 Ceramide (d18:1/4:0) (Item No. 22528) Product Information. View Source

C4 Ceramide: Key Applications

CF Drug Discovery: ΔF508-CFTR Rescue

C4 Ceramide (N-butyroyl-D-sphingosine) is the compound of choice for investigations of ΔF508-CFTR trafficking correction via the PDK1/SGK1 signaling axis. As demonstrated by Caohuy et al., C4-CER activates a specific autophosphorylation cascade involving SGK1 Ser(422) and PDK1 Ser(241) that culminates in Nedd4-2 inactivation and ΔF508-CFTR surface stabilization with a half-life of approximately 10 hours [1]. This mechanism operates independently of the PI3K/Akt/mTOR pathway and is not replicated by C2-, C6-, or C8-ceramide analogs [2]. Researchers investigating CFTR biology, high-throughput screening for CF therapeutics, or validating PDK1/SGK1 pathway modulators should specifically procure N-Butyroyl-D-Sphingosine rather than alternative short-chain ceramides.

Sphingolipid Metabolism Without Synthesis Inhibition

For studies evaluating ceramide-induced cytotoxicity in drug-resistant breast cancer models, N-Butyroyl-D-Sphingosine (C4 Ceramide) provides validated quantitative benchmarks with IC50 values of 15.9 μM in SK-BR-3 cells and 19.9 μM in P-glycoprotein-expressing MCF-7/Adr cells [1]. The compound has been specifically characterized in the context of selective cytotoxicity against drug-resistant tumor cells compared to normal breast epithelial cells [2]. Investigators designing apoptosis assays, evaluating combination therapies, or screening for ceramide-sensitizing agents in resistant breast cancer should select C4 Ceramide based on these established potency parameters, which differ from those reported for C2- and other chain-length analogs [3].

Transdermal Formulation: Skin Permeabilization

N-Butyroyl-D-Sphingosine occupies the optimal functional window (4–6 carbon acyl chain) for maximal membrane permeation enhancement among short-chain ceramide analogs [1]. Structure-activity relationship studies demonstrate that ceramides with 4–8 carbon acyl chains increase skin and membrane permeability up to 10.8-fold, with the maximum effect observed at the C6 chain length [2]. C4-ceramide falls within this high-permeability range, distinguishing it from both suboptimal C2 analogs and longer-chain species with reduced permeation efficiency [3]. Researchers requiring efficient intracellular delivery of ceramide mimetics for signaling studies, apoptosis induction, or pathway interrogation should preferentially select C4 Ceramide over C2 or C8 alternatives.

Drug-Resistant Breast Cancer Cytotoxicity Profiling

N-Butyroyl-D-Sphingosine serves as a defined reference compound for ceramide-mediated modulation of IL-4 production in T cell systems, with a characterized 16% inhibition at 10 μM in PMA-stimulated EL4 cells [1]. While the immunomodulatory effect is moderate, this quantitative benchmark provides a reproducible starting point for researchers investigating sphingolipid signaling in Th2-polarized immune responses or evaluating structure-activity relationships across ceramide libraries [2]. Investigators conducting cytokine profiling, T cell activation studies, or screening novel ceramide derivatives for enhanced immunomodulatory activity should consider C4 Ceramide as a baseline comparator compound with established performance parameters in the published literature [3].

Application

Selection Property

Validation Focus

CFTR trafficking research

PDK1/SGK1 pathway activation context

CFTR maturation endpoint review

Sphingolipid metabolic flux studies

Substrate without feedback inhibition

De novo synthesis pathway monitoring

Transdermal formulation research

Reported C4–C6 permeability class

Barrier function assay context

Breast cancer cell-model studies

Defined cytotoxicity reference profile

Cell-viability endpoint review

• [1] Caohuy, H., Yang, Q., Eudy, Y., et al. Activation of 3-phosphoinositide-dependent kinase 1 (PDK1) and serum- and glucocorticoid-induced protein kinase 1 (SGK1) by short-chain sphingolipid C4-ceramide rescues the trafficking defect of ΔF508-cystic fibrosis transmembrane conductance regulator (ΔF508-CFTR). Journal of Biological Chemistry, 2014, 289(52), 35953-35968. View Source
• [2] Crawford, K.W., Bittman, R., Chun, J., et al. Novel ceramide analogues display selective cytotoxicity in drug-resistant breast tumor cell lines compared to normal breast epithelial cells. Cellular and Molecular Biology, 2003, 49(7), 1017-1023. View Source
• [3] Vávrová, K., Hrabálek, A., Doležal, P., et al. Synthetic ceramide analogues as skin permeation enhancers: structure-activity relationships. Bioorganic & Medicinal Chemistry Letters, 2003, 13(14), 2351-2353. View Source
• [4] Park, J., Li, Q., Chang, Y.T., et al. Inhibitory activity of a ceramide library on interleukin-4 production from activated T cells. Bioorganic & Medicinal Chemistry, 2005, 13(7), 2589-2595. View Source